molecular formula C11H8N2O3 B8684524 4H-benzo[b]imidazo[1,2-d][1,4]oxazine-2-carboxylic acid

4H-benzo[b]imidazo[1,2-d][1,4]oxazine-2-carboxylic acid

Cat. No.: B8684524
M. Wt: 216.19 g/mol
InChI Key: VVHVOAHQUDZCMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-benzo[b]imidazo[1,2-d][1,4]oxazine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N2O3

Molecular Weight

216.19 g/mol

IUPAC Name

4H-imidazo[2,1-c][1,4]benzoxazine-2-carboxylic acid

InChI

InChI=1S/C11H8N2O3/c14-11(15)7-5-13-8-3-1-2-4-9(8)16-6-10(13)12-7/h1-5H,6H2,(H,14,15)

InChI Key

VVHVOAHQUDZCMD-UHFFFAOYSA-N

Canonical SMILES

C1C2=NC(=CN2C3=CC=CC=C3O1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.0 g (0.0435 mole) of methyl 4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carboxylate were suspended in a mixture of 100 ml of methanol and 50 ml of water and 2N NaOH solution was added to the mixture thus obtained until the pH was 11. The mixture was warmed until the starting material had completely dissolved and thin layer chromatography indicated that no starting material remained. The solution was subsequently acidified to a pH of 2-3 with concentrated hydrochloric acid and the desired product precipitated out. After cooling, the mixture was filtered and the solid product was washed well with water. The white product was dried over P2O5 to obtain 8.5 g (91% yield) of 4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carboxylic acid with a melting point of 256°-8° C. (decarboxylates).
Name
methyl 4H-imidazo-[2,1-c][1,4]-benzoxazine-2-carboxylate
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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